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Compound of Interest

Compound Name: cis-1,2-Dimethyl-4-piperidinamine
CAS No.: 2090265-35-1
Cat. No.: B2856680
Get Quote
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Executive Summary

Product Focus:cis-1,2-Dimethyl-4-piperidinamine (CAS 89850-92-0) Salts.[1][2] Primary
Application: Chiral intermediate qualification for kinase inhibitors (e.g., ALK/ROS1 pathways)
and NK1 antagonists. Critical Quality Attribute (CQA): Stereochemical purity (cis vs. trans) and
absolute configuration determination ((2R,4S) vs. (2S,4R)).

This guide objectively compares the solid-state performance of the Dihydrochloride (2HCI) salt
against Chiral Resolving Salts (e.g., L-Tartrate).[1][2] While the 2HCI salt is the industry
standard for bulk stability, this guide demonstrates why diastereomeric salt formation (Tartrate)
is superior for crystallographic resolution of stereochemistry during early-phase development.

Part 1: Strategic Salt Selection

In drug development, the choice of salt form for cis-1,2-dimethyl-4-piperidinamine is dictated
by the stage of the pipeline.[1][2]

Comparative Analysis: Dihydrochloride vs. L-Tartrate
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The following table synthesizes experimental data and physicochemical characteristics for the

two primary salt forms used in characterization.

Feature

Dihydrochloride Salt (2HCI)

L-Tartrate Salt
(Diastereomeric)

Primary Utility

Bulk Storage, Synthetic

Intermediate

Chiral Resolution, Absolute

Config.[1][2] Determination

High; forms robust

Moderate; often requires slow

Crystallinity )
needles/plates evaporation
] ] High (>250°C, often decomp.) Distinct MP depression
Melting Point ]
[2] between diastereomers
o ] ) o Low to Moderate (Better
Hygroscopicity High (Deliquescent in high RH)

handling stability)

Solubility (Water)

Very High (>500 mg/mL)

Moderate (Allows fractional

crystallization)

XRD Utility

Confirms connectivity &

relative stereochem

Confirms Absolute
Configuration (Flack

Parameter)

Expert Insight: Do not rely solely on NMR for cis/trans assignment of this scaffold. The coupling

constants (

) can be ambiguous due to ring flipping between chair conformers. Single Crystal X-

Ray Diffraction (SCXRD) of the salt form is the only self-validating method to

confirm the axial/equatorial orientation of the C2-methyl and C4-amine groups.[1]

Part 2: Experimental Protocols
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Protocol A: Preparation of Single Crystals (Vapor

Diffusion)
Target: High-quality single crystals suitable for SCXRD.

Materials:

 cis-1,2-dimethyl-4-piperidinamine (crude oil or solid)[1][2]

e Solvents: Methanol (HPLC grade), Diethyl Ether (Antisolvent)[1]
e Acids: 4M HCI in Dioxane, L-Tartaric Acid[1][2]

Workflow:

Dissolution: Dissolve 50 mg of the free amine in 0.5 mL of Methanol.
o Salt Formation:

o For 2HCI: Add 2.2 equivalents of 4M HCI/Dioxane dropwise.[2] Solution will warm slightly.
[11[2]

o For Tartrate: Add 1.0 equivalent of L-Tartaric acid dissolved in minimal Methanol.[1][2]

o Filtration: Pass the solution through a 0.22 um PTFE syringe filter into a small inner vial (GC
vial).

 Diffusion Setup: Place the open inner vial inside a larger scintillation vial containing 3 mL of
Diethyl Ether. Cap the outer vial tightly.

e Incubation: Store at 4°C for 3-7 days. Ether vapors will slowly diffuse into the methanol,
lowering solubility and promoting nucleation.[2]

Protocol B: SCXRD Data Collection & Analysis

Target: Determination of Absolute Configuration.
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e Mounting: Select a crystal with defined faces (approx.[1][2] 0.2 x 0.2 x 0.1 mm).[1][2] Mount
on a Kapton loop using Paratone oil.[2]

e Collection: Collect data at 100 K (cryo-cooling is essential to freeze ring puckering) using Cu
K

radiation (

= 1.54178 A). Note: Mo radiation is often insufficient for light atom structures (C, H, N) to
determine absolute configuration reliably unless a heavy atom is present.

e Refinement:
o Solve structure using Direct Methods (SHELXT).[1]
o Refine using Full-Matrix Least-Squares (SHELXL).[1][2]
o Critical Step: Calculate the Flack Parameter.[2]
» Flack x = 0.0: Correct absolute configuration.
» Flack x = 1.0: Inverted structure (wrong enantiomer).[1]
» Flack x = 0.5: Racemic twin.[2]

Part 3: Visualization of Stereochemical Resolution

The following diagram illustrates the logical workflow for distinguishing the cis and trans
iIsomers using salt screening and crystallography.
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Figure 1: Workflow for chiral resolution and crystallographic assignment of the target
piperidinamine.

Part 4: Technical Specifications & Reference Data

When analyzing your crystal data, compare against these expected structural motifs for the
Dihydrochloride salt (based on analogous 4-aminopiperidine structures):
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e Space Group: Typically P21/c (Monoclinic) for racemates; P21 or P212121 (Orthorhombic)
for pure enantiomers.[1]

» Conformation: The piperidine ring predominantly adopts a Chair conformation.[2][3]
e Intermolecular Interactions: Look for strong Hydrogen Bonding networks:

o (Ring Nitrogen)[1][2]
o (Exocyclic Amine)[1][2]

o These interactions form infinite 1D chains along the crystallographic b-axis.[1][2]

Troubleshooting Crystal Growth

e Problem: Oiling out instead of crystallizing.
o Cause: Supersaturation is too high or impurities are present.[1][2]

o Solution: Switch to Vapor Diffusion (Protocol A) or use Seeding with a structurally related
salt (e.g., 4-aminopiperidine 2HCI).[1][2]

e Problem: Twinning (Flack parameter ~0.5).
o Cause: Intergrowth of both enantiomers.[2]

o Solution: Recrystallize the Tartrate salt again to improve enantiomeric excess (ee) before
growing the single crystal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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